Cas no 1516345-36-0 (a-Amino-1-Boc-3-azetidineacetic acid)

• Product Name: a-Amino-1-Boc-3-azetidineacetic acid
• CAS No: 1516345-36-0
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 5251320
• Update Time: 2026-03-09

a-Amino-1-Boc-3-azetidineacetic acid Chemical and Physical Properties

Names and Identifiers

• a-Amino-1-Boc-3-azetidineacetic acid
• 3-Azetidineacetic acid, α-amino-1-[(1,1-dimethylethoxy)carbonyl]-

• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-4-6(5-12)7(11)8(13)14/h6-7H,4-5,11H2,1-3H3,(H,13,14)
• InChI Key： LNQGTBRPYFXAFK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C(N)C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on a-Amino-1-Boc-3-azetidineacetic acid

Comprehensive Guide to a-Amino-1-Boc-3-azetidineacetic acid (CAS No. 1516345-36-0): Properties, Applications, and Market Insights

a-Amino-1-Boc-3-azetidineacetic acid (CAS No. 1516345-36-0) is a specialized Boc-protected amino acid derivative widely used in pharmaceutical research and peptide synthesis. This compound belongs to the azetidine family, a four-membered nitrogen-containing heterocycle gaining attention for its unique conformational properties in drug design. With the increasing demand for peptide-based therapeutics and small molecule drugs, this building block has become crucial for medicinal chemists exploring novel bioactive compounds.

The molecular structure of a-Amino-1-Boc-3-azetidineacetic acid features both amino and carboxylic acid functional groups, protected by the tert-butoxycarbonyl (Boc) group. This protection strategy enhances the compound's stability during synthetic procedures while allowing selective deprotection when needed. Researchers particularly value its azetidine ring system, which introduces interesting steric and electronic effects compared to more common five- or six-membered nitrogen heterocycles.

In pharmaceutical applications, 1516345-36-0 serves as a versatile intermediate for constructing constrained peptide analogs and bioactive small molecules. The azetidine scaffold has shown promise in modulating pharmacokinetic properties, potentially improving metabolic stability and membrane permeability of drug candidates. Recent studies highlight its utility in developing GPCR modulators, enzyme inhibitors, and protein-protein interaction disruptors, aligning with current trends in targeted therapy development.

The synthesis of a-Amino-1-Boc-3-azetidineacetic acid typically involves multi-step organic transformations starting from azetidine precursors. Manufacturers employ rigorous quality control measures to ensure high purity, as even trace impurities can significantly impact downstream applications in peptide coupling reactions or medicinal chemistry programs. Analytical characterization includes HPLC, NMR, and mass spectrometry to verify structural integrity and purity.

From a market perspective, demand for 1516345-36-0 has grown steadily with the expansion of peptide drug discovery and fragment-based drug design. The compound's price reflects its specialized nature and the complexity of its synthesis, typically ranging in the hundreds of dollars per gram scale. Suppliers often provide custom quantities and purity grades to accommodate diverse research needs, from initial screening to large-scale production.

Storage and handling of a-Amino-1-Boc-3-azetidineacetic acid require standard precautions for amino acid derivatives. The compound should be kept in a cool, dry environment, protected from moisture to prevent premature deprotection of the Boc group. While not classified as hazardous under standard regulations, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical.

Recent scientific literature reveals innovative applications of azetidine-containing compounds in addressing challenging therapeutic targets. The constrained geometry of the azetidine ring in 1516345-36-0 enables exploration of novel binding modes, particularly relevant for allosteric modulator development and protein surface recognition. These applications align with current pharmaceutical industry priorities in tackling "undruggable" targets.

Quality specifications for a-Amino-1-Boc-3-azetidineacetic acid typically require ≥95% purity by HPLC analysis, with strict limits on related substances. Advanced purification techniques such as preparative HPLC or recrystallization are employed to meet these standards. The compound's stability profile allows for long-term storage when properly packaged, making it convenient for research laboratories and production facilities.

In the context of green chemistry initiatives, manufacturers of 1516345-36-0 are exploring more sustainable synthetic routes. This includes optimizing atom economy, reducing hazardous byproducts, and implementing catalytic processes where possible. Such improvements not only benefit the environment but also enhance the economic viability of producing this valuable pharmaceutical intermediate.

The future outlook for a-Amino-1-Boc-3-azetidineacetic acid appears promising, driven by ongoing research into peptide therapeutics and conformationally restricted drug candidates. As structural biology techniques advance, enabling better understanding of target binding sites, the unique properties of the azetidine scaffold may find even broader utility in drug discovery programs worldwide.